Cas no 162438-03-1 (3-fluoro-6-iodo-Pyridazine)

• Product Name: 3-fluoro-6-iodo-Pyridazine
• CAS No: 162438-03-1
• MF: C₄H₂FIN₂
• MW: 223.974956035614
• CID: 1107233
• PubChem ID: 10331203
• Update Time: 2025-10-29

3-fluoro-6-iodo-Pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-6-iodo-Pyridazine
• AMY24917
• DMUYHRTXROUSJR-UHFFFAOYSA-N
• CS-0433248
• 3-Fluoro-6-iodopyridazine
• WLZ3378
• 162438-03-1
• AT27718
• SCHEMBL8824546
• DB-136600
• Pyridazine, 3-fluoro-6-iodo-

• Inchi： 1S/C4H2FIN2/c5-3-1-2-4(6)8-7-3/h1-2H
• InChI Key： DMUYHRTXROUSJR-UHFFFAOYSA-N
• SMILES： IC1=CC=C(N=N1)F

Computed Properties

• Exact Mass: 223.92426
• Monoisotopic Mass: 223.92467g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 80.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78

Additional information on 3-fluoro-6-iodo-Pyridazine

3-Fluoro-6-Iodo-Pyridazine: A Comprehensive Overview

3-Fluoro-6-Iodo-Pyridazine (CAS No. 162438-03-1) is a heterocyclic aromatic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the pyridazine family, a six-membered ring containing two nitrogen atoms at positions 1 and 2. The substitution pattern of fluorine at position 3 and iodine at position 6 introduces unique electronic and steric properties, making it a valuable building block in organic synthesis.

The synthesis of 3-Fluoro-6-Iodo-Pyridazine typically involves multi-step processes, often starting from precursor pyridazine derivatives. Recent advancements in catalytic methods and transition metal-mediated reactions have enabled more efficient syntheses, reducing production costs and improving yields. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to introduce the iodo group at position 6, leveraging the high reactivity of pyridazine systems.

One of the most promising applications of 3-Fluoro-6-Iodo-Pyridazine lies in drug discovery. Its ability to act as a scaffold for bioactive molecules has been extensively explored in medicinal chemistry. Studies have shown that this compound can serve as a template for designing inhibitors targeting various enzymes, including kinases and proteases. The fluorine atom at position 3 enhances lipophilicity, while the iodine at position 6 provides a site for further functionalization, enabling the creation of diverse pharmacophores.

In materials science, 3-Fluoro-6-Iodo-Pyridazine has demonstrated potential as a precursor for advanced materials such as organic semiconductors and coordination polymers. Its electron-deficient nature due to the electronegative substituents makes it suitable for applications in optoelectronics. Recent research has focused on its use in constructing two-dimensional materials with tailored electronic properties, opening avenues for next-generation electronic devices.

The reactivity of 3-Fluoro-6-Iodo-Pyridazine is another area of active investigation. Its susceptibility to nucleophilic aromatic substitution reactions has been exploited in developing novel synthetic pathways. For example, replacing the iodine atom with other functional groups can yield derivatives with enhanced biological activity or improved stability. This flexibility underscores its importance as a versatile intermediate in organic synthesis.

From an environmental perspective, understanding the degradation pathways of 3-Fluoro-6-Iodo-Pyridazine is crucial for assessing its ecological impact. Recent studies have employed computational chemistry techniques to predict its environmental fate, revealing that it undergoes rapid hydrolysis under certain conditions. These findings are essential for ensuring sustainable practices in its production and application.

In conclusion, 3-Fluoro-6-Iodo-Pyridazine (CAS No. 162438-03-1) stands out as a multifaceted compound with applications spanning drug discovery, materials science, and organic synthesis. Its unique chemical properties and versatility make it a valuable asset in contemporary research and development efforts.